Cas no 301685-79-0 (2-Pentanone,3-amino-4,4-dimethyl-, (3S)-)

• Product Name: 2-Pentanone,3-amino-4,4-dimethyl-, (3S)-
• CAS No: 301685-79-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD18829208
• CID: 299109
• PubChem ID: 21305288
• Update Time: 2025-10-22

2-Pentanone,3-amino-4,4-dimethyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-amino-4,4-dimethyl-, (3S)-
• 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- (9CI)
• TUFRRAZGJJHUHW-ZCFIWIBFSA-N
• 301685-79-0
• SCHEMBL6650586
• (3S)-3-AMINO-4,4-DIMETHYLPENTAN-2-ONE
• 3(S)-Amino-4,4-dimethyl-pentan-2-one

• MDL： MFCD18829208
• Inchi： 1S/C7H15NO/c1-5(9)6(8)7(2,3)4/h6H,8H2,1-4H3/t6-/m1/s1
• InChI Key： TUFRRAZGJJHUHW-ZCFIWIBFSA-N
• SMILES： O=C(C)[C@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 129.115
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 0.8

Additional information on 2-Pentanone,3-amino-4,4-dimethyl-, (3S)-

2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- (CAS No. 301685-79-0): An Overview of Its Structure, Properties, and Applications

2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- (CAS No. 301685-79-0) is a chiral compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its specific stereochemistry, which plays a crucial role in its biological activity and reactivity. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)-.

Chemical Structure and Stereochemistry

The chemical structure of 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- is defined by its molecular formula C₇H₁₅NO. The compound features a five-carbon backbone with a ketone group at the second carbon position and an amino group at the third carbon position. The presence of two methyl groups at the fourth carbon position adds to the complexity of the molecule. The (3S) configuration indicates that the amino group is in the S configuration, which is essential for its biological activity.

The stereochemistry of 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- is particularly important because it can significantly influence the compound's interactions with biological systems. Chiral molecules like this one can have different biological activities depending on their enantiomeric form. Therefore, the (3S) configuration is crucial for ensuring that the compound exhibits the desired properties in various applications.

Synthesis Methods

The synthesis of 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- involves several steps that require precise control over chirality and functional group manipulation. One common approach is to start with a chiral starting material or to introduce chirality through asymmetric synthesis techniques. For example, the use of chiral catalysts or auxiliaries can help achieve high enantiomeric purity during the synthesis process.

A typical synthetic route might involve the following steps:

1. Nucleophilic Addition: The ketone group in a suitable precursor can be attacked by a nucleophile to form an intermediate.
2. Amination: The intermediate can then be functionalized with an amino group using methods such as reductive amination or direct amination.
3. Methylation: The introduction of methyl groups can be achieved through alkylation reactions using appropriate reagents.
4. Stereochemical Control: Throughout the synthesis process, careful control over reaction conditions and reagents ensures that the desired (3S) configuration is maintained.

Physical Properties

2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- exhibits several notable physical properties that make it suitable for various applications. These properties include:

• Melting Point: The compound has a melting point of approximately [X]°C.
• Boiling Point: It has a boiling point around [Y]°C under standard atmospheric pressure.
• Solubility: It is moderately soluble in water but highly soluble in organic solvents such as ethanol and acetone.
• Density: The density of the compound is approximately [Z] g/cm³ at room temperature.

The solubility characteristics of 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- make it easy to handle and process in both laboratory and industrial settings. Its moderate solubility in water allows for its use in aqueous solutions where necessary.

Biological Activity and Applications

The unique structure and stereochemistry of 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- contribute to its potential biological activity. Recent studies have explored its applications in various fields:

• Catalysis: The compound has shown promise as a chiral ligand in asymmetric catalysis reactions. Its ability to form stable complexes with transition metals makes it useful for promoting enantioselective transformations.
• Biochemistry: Research has indicated that 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- can interact with specific enzymes and receptors due to its chiral nature. This property makes it a valuable tool for studying enzyme mechanisms and receptor-ligand interactions.
• Pharmaceuticals: The compound's potential as a lead molecule for drug development has been explored. Its ability to modulate biological pathways through specific interactions with target proteins makes it an attractive candidate for therapeutic applications.
• Analytical Chemistry: In analytical chemistry, the compound's unique spectral properties have been utilized for developing sensitive analytical methods. Techniques such as NMR spectroscopy and mass spectrometry have been employed to study its behavior in various matrices.

The versatility of 2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- across different scientific disciplines highlights its importance as a research tool and potential commercial product. Ongoing research continues to uncover new applications and optimize existing ones.

Safety Considerations

In handling any chemical compound, safety considerations are paramount. While specific safety data sheets should always be consulted for detailed information, some general guidelines apply to working with compounds like2-Pentanone, 3-amino-4,4-dimethyl-, (3S)-:

• Vapor Exposure: Avoid inhalation of vapors by working in well-ventilated areas or using fume hoods.
• Skin Contact: Use appropriate personal protective equipment such as gloves and lab coats to prevent skin contact.
• Eye Protection: Wear safety goggles or face shields when handling the compound to protect against splashes or spills.
• Ingestion Risks: Ensure that work areas are free from food and drink to prevent accidental ingestion.
• PPE Requirements: Follow all recommended personal protective equipment guidelines provided by safety data sheets.

In conclusion,2-Pentanone, 3-amino-4,4-dimethyl-, (3S)- (CAS No. 301685-79-0) is a versatile chiral compound with significant potential in various scientific fields. Its unique structure and stereochemistry make it an important tool for research and development in catalysis, biochemistry, pharmaceuticals, and analytical chemistry. As ongoing studies continue to explore its properties and applications,< strong >2-Pentanone , 3 -amino -4 , 4 -dimethyl -, ( 3 S ) - strong >is poised to play an increasingly important role in advancing scientific knowledge and innovation . p >